Cas no 507-30-2 (choline gluconate)

• Product name: choline gluconate
• CAS No: 507-30-2
• MF: C₆H₁₁O₇-^.C₅H₁₄NO+
• MW: 299.3181
• CID: 1569055
• PubChem ID: 20055440

choline gluconate Chemical and Physical Properties

Names and Identifiers

• choline gluconate
• Choline gluconate [INN]
• (2-Hydroxyethyl)trimethylammonium D-gluconate
• 2-hydroxy-N,N,N-trimethylethanaminium 2,3,4,5,6-pentahydroxyhexanoate (non-preferred name)
• 2-hydroxyethyl(trimethyl)azanium,2,3,4,5,6-pentahydroxyhexanoate
• Choline
• 2-Hydroxy-N,N,N-trimethylethan-1-aminium (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate
• SCHEMBL2106502
• 2M607MGJ8U
• 507-30-2
• UNII-2M607MGJ8U
• CHEMBL2104182
• Q27254942
• gluconate choline
• 2-hydroxyethyl(trimethyl)azanium;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate
• CHOLINE D-GLUCONATE

• Inchi： InChI=1S/C6H12O7.C5H14NO/c7-1-2(8)3(9)4(10)5(11)6(12)13;1-6(2,3)4-5-7/h2-5,7-11H,1H2,(H,12,13);7H,4-5H2,1-3H3/q;+1/p-1/t2-,3-,4+,5-;/m1./s1
• InChI Key： UJWRGESBUBDIIB-JJKGCWMISA-M
• SMILES： C[N+](C)(C)CCO.C(C(C(C(C(C(=O)[O-])O)O)O)O)O

Computed Properties

• Exact Mass: 299.15801676g/mol
• Monoisotopic Mass: 299.15801676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162Ų